2-{1-[4-((E)-3-Phenyl-allyl)-piperazin-1-yl]-ethylidene}-indan-1,3-dione

• Molecular Formula: C24H24N2O2
• Molecular Weight: 372.5 g/mol
• IUPAC Name: 2-[1-[4-[(E)-3-phenylprop-2-enyl]piperazin-1-yl]ethylidene]indene-1,3-dione
• InChI: InChI=1S/C24H24N2O2/c1-18(22-23(27)20-11-5-6-12-21(20)24(22)28)26-16-14-25(15-17-26)13-7-10-19-8-3-2-4-9-19/h2-12H,13-17H2,1H3/b10-7+
• InChI Key: YMYJGJWXEKRWHJ-JXMROGBWSA-N
• Isomeric SMILES: CC(=C1C(=O)C2=CC=CC=C2C1=O)N3CCN(CC3)C/C=C/C4=CC=CC=C4
• Canonical SMILES: CC(=C1C(=O)C2=CC=CC=C2C1=O)N3CCN(CC3)CC=CC4=CC=CC=C4

Description

2-(1-{4-[(2E)-3-Phenylprop-2-en-1-yl]piperazin-1-yl}ethylidene)-2,3-dihydro-1H-indene-1,3-dione is a complex organic compound with a unique structure that combines elements of piperazine, indene, and phenylpropene

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(1-{4-[(2E)-3-Phenylprop-2-en-1-yl]piperazin-1-yl}ethylidene)-2,3-dihydro-1H-indene-1,3-dione typically involves multi-step organic reactions. One common method involves the condensation of 4-[(2E)-3-phenylprop-2-en-1-yl]piperazine with 2,3-dihydro-1H-indene-1,3-dione under controlled conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent, such as acetic acid or ethanol, at elevated temperatures to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and advanced purification techniques such as recrystallization or chromatography to ensure the final product meets the required specifications .

Chemical Reactions Analysis

Types of Reactions

2-(1-{4-[(2E)-3-Phenylprop-2-en-1-yl]piperazin-1-yl}ethylidene)-2,3-dihydro-1H-indene-1,3-dione can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Reagents like halogens (Cl2, Br2) or alkylating agents (R-X) are employed under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction could produce alcohols or amines .

Scientific Research Applications

2-(1-{4-[(2E)-3-Phenylprop-2-en-1-yl]piperazin-1-yl}ethylidene)-2,3-dihydro-1H-indene-1,3-dione has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its unique structure and reactivity.

Industry: Utilized in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism by which 2-(1-{4-[(2E)-3-Phenylprop-2-en-1-yl]piperazin-1-yl}ethylidene)-2,3-dihydro-1H-indene-1,3-dione exerts its effects is not fully understood. it is believed to interact with specific molecular targets and pathways, potentially involving enzyme inhibition or receptor binding. Further research is needed to elucidate the exact mechanisms involved .